Cas no 1314769-64-6 (1-4-(morpholin-4-yl)phenylcyclobutan-1-amine)

• Product Name: 1-4-(morpholin-4-yl)phenylcyclobutan-1-amine
• CAS No: 1314769-64-6
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• MDL: MFCD19700005
• CID: 5603162
• PubChem ID: 82619780
• Update Time: 2025-09-27

1-4-(morpholin-4-yl)phenylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(morpholin-4-yl)phenyl]cyclobutan-1-amine
• 1314769-64-6
• EN300-1865865
• SCHEMBL18742498
• 1-4-(morpholin-4-yl)phenylcyclobutan-1-amine

• MDL： MFCD19700005
• Inchi： 1S/C14H20N2O/c15-14(6-1-7-14)12-2-4-13(5-3-12)16-8-10-17-11-9-16/h2-5H,1,6-11,15H2
• InChI Key： BBNBZCDPNOVEIX-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1C=CC(=CC=1)C1(CCC1)N

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 1-4-(morpholin-4-yl)phenylcyclobutan-1-amine

Recent Advances in the Study of 1-4-(morpholin-4-yl)phenylcyclobutan-1-amine (CAS: 1314769-64-6)

The compound 1-4-(morpholin-4-yl)phenylcyclobutan-1-amine (CAS: 1314769-64-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane core and morpholine substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its efficacy in targeting neurotransmitter systems, particularly those involved in mood regulation and cognitive function. The study utilized advanced computational modeling and in vitro assays to demonstrate the compound's high affinity for serotonin and dopamine receptors, suggesting potential applications in treating neurological disorders such as depression and Parkinson's disease.

Another significant development is the exploration of 1-4-(morpholin-4-yl)phenylcyclobutan-1-amine as a potential anticancer agent. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung cancer. The researchers attributed this activity to the compound's ability to inhibit key enzymes involved in cell proliferation and survival. Further in vivo studies are underway to evaluate its therapeutic efficacy and safety profile.

In addition to its pharmacological properties, advancements in the synthetic routes for 1-4-(morpholin-4-yl)phenylcyclobutan-1-amine have also been reported. A team of chemists from the University of Cambridge developed a novel, high-yield synthesis method that reduces the number of steps and improves overall efficiency. This breakthrough, detailed in Organic Process Research & Development (2023), is expected to facilitate large-scale production and further preclinical studies.

Despite these promising findings, challenges remain in the development of 1-4-(morpholin-4-yl)phenylcyclobutan-1-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous optimization and testing. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, the recent research on 1-4-(morpholin-4-yl)phenylcyclobutan-1-amine (CAS: 1314769-64-6) underscores its versatility and promise in drug discovery. Its multifaceted pharmacological profile and improved synthetic accessibility make it a compelling candidate for further investigation. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in relevant disease models.